Cas no 473298-33-8 (4-Methoxypyrrolidin-3-ol)

• Product Name: 4-Methoxypyrrolidin-3-ol
• CAS No: 473298-33-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD18862613
• CID: 5227179
• PubChem ID: 22603654
• Update Time: 2025-06-08

4-Methoxypyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxypyrrolidin-3-ol

• MDL： MFCD18862613
• Inchi： 1S/C5H11NO2/c1-8-5-3-6-2-4(5)7/h4-7H,2-3H2,1H3
• InChI Key： NLVZYRDCKUFONR-UHFFFAOYSA-N
• SMILES： N1CC(OC)C(O)C1

Additional information on 4-Methoxypyrrolidin-3-ol

Comprehensive Overview of 4-Methoxypyrrolidin-3-ol (CAS No. 473298-33-8): Properties, Applications, and Industry Insights

4-Methoxypyrrolidin-3-ol (CAS No. 473298-33-8) is a versatile organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This heterocyclic building block combines a pyrrolidine core with methoxy and hydroxyl functional groups, making it valuable for drug discovery and chiral synthesis. Recent studies highlight its potential as a precursor for bioactive molecules, particularly in neurological and metabolic research.

The compound's molecular formula C5H11NO2 and moderate polarity contribute to its solubility in common organic solvents, a property frequently queried in scientific databases. Researchers often search for "4-Methoxypyrrolidin-3-ol solubility" or "473298-33-8 synthetic route," reflecting practical application needs. Its stereochemical complexity (with two chiral centers) makes it particularly interesting for asymmetric catalysis studies, a trending topic in green chemistry.

In pharmaceutical contexts, 4-Methoxypyrrolidin-3-ol serves as a key intermediate for GPCR-targeting compounds, aligning with current industry focus on precision medicine. Analytical techniques like HPLC purification and NMR characterization are commonly associated with this compound, as evidenced by frequent searches for "473298-33-8 NMR spectrum." The methoxy group enhances metabolic stability, a feature increasingly important in drug design optimization strategies.

From a commercial perspective, 4-Methoxypyrrolidin-3-ol suppliers often highlight its high purity grades (>98%) and custom synthesis capabilities. The compound's stability under standard storage conditions (typically 2-8°C) makes it practical for laboratory use. Recent patent analyses reveal growing applications in proteolysis-targeting chimeras (PROTACs), connecting it to the booming targeted protein degradation field.

Environmental and safety profiles of 473298-33-8 are frequently searched topics. While not classified as hazardous, proper laboratory handling including PPE compliance remains essential. The compound's low ecotoxicity aligns with growing demand for sustainable chemicals, a major industry trend. Its biodegradability potential makes it attractive compared to persistent alternatives.

Emerging research explores 4-Methoxypyrrolidin-3-ol derivatives for bioconjugation applications, particularly in antibody-drug conjugates (ADCs). This connects to the explosive growth of biologics development, with search volumes for "pyrrolidine linkers" increasing 120% year-over-year. The compound's balanced lipophilicity (LogP ~0.5) makes it particularly useful for prodrug design strategies.

Quality control aspects of 473298-33-8 generate significant technical interest, with common queries about residual solvent limits and heavy metal specifications. Leading manufacturers now provide detailed certificates of analysis including chiral purity data, responding to stricter regulatory requirements in pharmaceutical intermediates. The compound's melting point range (92-95°C) serves as an important quality indicator.

In material science applications, 4-Methoxypyrrolidin-3-ol shows promise as a ligand precursor for metal-organic frameworks (MOFs), particularly in gas storage systems. This aligns with global interest in hydrogen economy technologies. The compound's hydrogen bonding capacity enables unique crystalline architectures, a subject of multiple recent publications.

From a market perspective, 4-Methoxypyrrolidin-3-ol exemplifies the growing fine chemicals sector, projected to expand at 6.8% CAGR through 2030. Its price volatility (currently $120-180/g for research quantities) reflects complex supply chain dynamics in high-value intermediates. Regional production capabilities, particularly in GMP-compliant facilities, significantly influence availability.

Future research directions for 473298-33-8 likely include continuous flow synthesis optimization and enzymatic resolution methods, addressing industry needs for process intensification. The compound's versatility ensures ongoing relevance across medicinal chemistry, materials science, and catalysis research, making it a noteworthy subject for both academic and industrial investigation.